Cas no 1806934-52-0 (3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
• CAS No: 1806934-52-0
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4870068
• Update Time: 2025-06-25

3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-1-2(4(8)9)5(12)11-6(3)15(10,13)14/h1,4H,(H,11,12)(H2,10,13,14)
• InChI Key： DCUZUEXAEZBOHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(NC=1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0
• Topological Polar Surface Area: 97.6

Additional information on 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide

Introduction to 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide (CAS No. 1806934-52-0)

3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide, identified by its CAS number 1806934-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The unique combination of substituents—chloro, difluoromethyl, hydroxyl, and sulfonamide groups—endows it with distinct chemical properties and potential therapeutic applications.

The molecular structure of 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide is characterized by a pyridine core modified with various functional groups. The presence of a chloro group at the 3-position and a difluoromethyl group at the 5-position introduces electrophilic and lipophilic characteristics, respectively, which can influence its interactions with biological targets. Additionally, the hydroxyl group at the 6-position and the sulfonamide moiety at the 2-position contribute to hydrogen bonding capabilities and charged interactions, enhancing its solubility and binding affinity in aqueous environments.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives due to their efficacy in targeting various biological pathways. The sulfonamide group is particularly renowned for its role in inhibiting enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. In particular, 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide has been explored for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural features make it a promising candidate for further derivatization to develop compounds with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules that exhibit inhibitory activity against key enzymes such as kinases and phosphodiesterases. For instance, studies have demonstrated that derivatives of this compound can modulate signaling pathways associated with inflammation and tumor growth. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a valuable feature in drug design.

The hydroxyl group at the 6-position of 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide also plays a crucial role in determining its biological behavior. Hydroxyl-containing compounds are often involved in hydrogen bonding interactions with proteins and nucleic acids, which can enhance their binding affinity and selectivity. This feature has been exploited in the development of enzyme inhibitors and receptor modulators. Furthermore, the presence of both hydroxyl and sulfonamide groups allows for multiple interaction points with biological targets, potentially leading to more potent and selective therapeutic agents.

In vitro studies have begun to unravel the mechanistic aspects of 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide by examining its interactions with model enzymes and cellular systems. Preliminary results suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. The chloro group at the 3-position may contribute to this activity by facilitating electrophilic interactions with key residues in the active site of these enzymes. Additionally, the sulfonamide moiety can engage in charged interactions with acidic residues, further stabilizing the enzyme-inhibitor complex.

The impact of fluorine substitution on pharmaceutical compounds cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability. In 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide, the difluoromethyl group is strategically positioned to influence both lipophilicity and metabolic resistance. This substitution pattern has been widely used in drug development to optimize pharmacological profiles without compromising efficacy.

Recent research has also explored the potential applications of this compound in addressing antibiotic-resistant bacterial infections. Sulfonamide derivatives have long been recognized for their antibacterial properties, and modifications to their core structure can lead to novel compounds with improved activity against resistant strains. The unique combination of substituents in 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide makes it a promising candidate for further investigation as an antibacterial agent or as a lead compound for developing new antibiotics.

The synthesis of 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation reactions to introduce the chloro group, protection-deprotection strategies to handle the hydroxyl group, and nucleophilic substitution reactions to install the sulfonamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance synthetic efficiency.

The chemical stability of this compound under various conditions is another critical aspect that must be evaluated during drug development. Stability studies under physiological conditions (e.g., pH, temperature) as well as during storage are essential to ensure that it remains effective throughout its intended use period. Additionally, compatibility with other pharmaceutical excipients must be assessed to prevent degradation or adverse interactions during formulation.

The potential toxicity profile of 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide is another important consideration before it can be advanced into clinical trials. In vitro toxicology studies using cell lines can provide initial insights into its safety profile by assessing parameters such as cytotoxicity and genotoxicity. Further studies using animal models may be necessary to evaluate systemic toxicity and potential side effects before human testing begins.

As research continues to uncover new therapeutic applications for pyridine sulfonamides, compounds like 3-Chloro-5-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide are likely to play a significant role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with tailored pharmacological properties that address unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into viable therapeutic options for patients worldwide.